molecular formula C5H14N2O B14691720 2-[(2-Aminopropyl)amino]ethan-1-ol CAS No. 35365-87-8

2-[(2-Aminopropyl)amino]ethan-1-ol

Cat. No.: B14691720
CAS No.: 35365-87-8
M. Wt: 118.18 g/mol
InChI Key: XALTWITXELVMHP-UHFFFAOYSA-N
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Preparation Methods

Synthetic Routes and Reaction Conditions

2-[(2-Aminopropyl)amino]ethan-1-ol can be synthesized through several methods. One common method involves the reaction of 3-aminopropylamine with ethylene oxide under controlled conditions . The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

In industrial settings, the production of this compound often involves the distillation of the amine through a Vigreux column, followed by redistillation from solid sodium hydroxide (NaOH) and calcium hydride (CaH2) . This method ensures high purity and yields of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2-Aminopropyl)amino]ethan-1-ol undergoes various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and various halides for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce primary or secondary amines .

Mechanism of Action

The mechanism of action of 2-[(2-Aminopropyl)amino]ethan-1-ol involves its interaction with molecular targets and pathways within biological systems. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity . This interaction can lead to various biochemical effects, depending on the target and pathway involved .

Properties

CAS No.

35365-87-8

Molecular Formula

C5H14N2O

Molecular Weight

118.18 g/mol

IUPAC Name

2-(2-aminopropylamino)ethanol

InChI

InChI=1S/C5H14N2O/c1-5(6)4-7-2-3-8/h5,7-8H,2-4,6H2,1H3

InChI Key

XALTWITXELVMHP-UHFFFAOYSA-N

Canonical SMILES

CC(CNCCO)N

Origin of Product

United States

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